Cas no 951498-13-8 (N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide)

N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide structure
951498-13-8 structure
Product Name:N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide
CAS No:951498-13-8
MF:C20H16ClN3O2S
MW:397.877942085266
CID:6385112
PubChem ID:18565275
Update Time:2023-12-26

N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide
    • Imidazo[2,1-b]thiazole-2-carboxamide, N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methyl-
    • 951498-13-8
    • AKOS002047605
    • N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b]thiazole-2-carboxamide
    • F2063-0194
    • N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide
    • MFCD08318822
    • Inchi: 1S/C20H16ClN3O2S/c1-12-18(19(25)22-15-5-3-4-14(21)10-15)27-20-23-17(11-24(12)20)13-6-8-16(26-2)9-7-13/h3-11H,1-2H3,(H,22,25)
    • InChI Key: IAUYSIZUWVBUKV-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NC(C1=C(C)N2C=C(C3C=CC(=CC=3)OC)N=C2S1)=O

Computed Properties

  • Exact Mass: 397.0651756g/mol
  • Monoisotopic Mass: 397.0651756g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 531
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 83.9Ų

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • pka: 12.41±0.70(Predicted)

N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide Pricemore >>

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